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  3. 2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile
2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile 2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0885261
InChI: InChI=1S/C20H18N4O2S2/c1-10-5-11(2)7-14(6-10)24-19(26)16(17(25)23-20(24)27)9-22-18-15(8-21)12(3)13(4)28-18/h5-7,9,22H,1-4H3,(H,23,25,27)/b16-9+
SMILES: CC1=CC(=CC(=C1)N2C(=O)C(=CNC3=C(C(=C(S3)C)C)C#N)C(=O)NC2=S)C
Molecular Formula: C20H18N4O2S2
Molecular Weight: 410.5 g/mol

2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile

CAS No.:

Cat. No.: VC0885261

Molecular Formula: C20H18N4O2S2

Molecular Weight: 410.5 g/mol

* For research use only. Not for human or veterinary use.

2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile -

Specification

Molecular Formula C20H18N4O2S2
Molecular Weight 410.5 g/mol
IUPAC Name 2-[[(E)-[1-(3,5-dimethylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]amino]-4,5-dimethylthiophene-3-carbonitrile
Standard InChI InChI=1S/C20H18N4O2S2/c1-10-5-11(2)7-14(6-10)24-19(26)16(17(25)23-20(24)27)9-22-18-15(8-21)12(3)13(4)28-18/h5-7,9,22H,1-4H3,(H,23,25,27)/b16-9+
Standard InChI Key ZMPKNTQOLMGRMS-CXUHLZMHSA-N
Isomeric SMILES CC1=CC(=CC(=C1)N2C(=O)/C(=C/NC3=C(C(=C(S3)C)C)C#N)/C(=O)NC2=S)C
SMILES CC1=CC(=CC(=C1)N2C(=O)C(=CNC3=C(C(=C(S3)C)C)C#N)C(=O)NC2=S)C
Canonical SMILES CC1=CC(=CC(=C1)N2C(=O)C(=CNC3=C(C(=C(S3)C)C)C#N)C(=O)NC2=S)C

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